Cas no 1706461-92-8 (5-amino-4-methylpyridine-3-carbonitrile)

• Product Name: 5-amino-4-methylpyridine-3-carbonitrile
• CAS No: 1706461-92-8
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD28125843
• CID: 4613212
• PubChem ID: 86262156
• Update Time: 2025-10-29

5-amino-4-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methylnicotinonitrile
• 3-Pyridinecarbonitrile, 5-amino-4-methyl-
• 5-amino-4-methylpyridine-3-carbonitrile

• MDL： MFCD28125843
• Inchi： 1S/C7H7N3/c1-5-6(2-8)3-10-4-7(5)9/h3-4H,9H2,1H3
• InChI Key： DSYUOYLOZIDVKK-UHFFFAOYSA-N
• SMILES： C1=NC=C(N)C(C)=C1C#N

Additional information on 5-amino-4-methylpyridine-3-carbonitrile

5-Amino-4-Methylpyridine-3-Carbonitrile: A Comprehensive Overview

5-Amino-4-Methylpyridine-3-Carbonitrile, also known by its CAS number 1706461-92-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we will delve into the properties, applications, and recent advancements associated with 5-amino-4-methylpyridine-3-carbonitrile, providing a comprehensive understanding of its significance in modern chemical research.

The molecular structure of 5-amino-4-methylpyridine-3-carbonitrile consists of a pyridine ring with three substituents: an amino group (-NH₂) at position 5, a methyl group (-CH₃) at position 4, and a cyano group (-CN) at position 3. This arrangement imparts the compound with distinct electronic and steric properties, making it highly suitable for various chemical transformations. The presence of the cyano group introduces electron-withdrawing effects, while the amino and methyl groups contribute to hydrogen bonding capabilities and steric hindrance, respectively.

Recent studies have highlighted the potential of 5-amino-4-methylpyridine-3-carbonitrile as a precursor for the synthesis of heterocyclic compounds with enhanced stability and reactivity. For instance, researchers have employed this compound in the construction of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its functional groups facilitate strong interactions with metal ions or other organic units. These frameworks have shown promise in gas storage, catalysis, and sensing applications.

In the pharmaceutical industry, 5-amino-4-methylpyridine-3-carbonitrile has been utilized as an intermediate in drug discovery programs targeting various therapeutic areas. Its ability to participate in nucleophilic aromatic substitution reactions has made it a valuable substrate for generating bioactive molecules with improved pharmacokinetic profiles. Recent findings suggest that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities, warranting further investigation.

The synthesis of 5-amino-4-methylpyridine-3-carbonitrile typically involves multi-step processes that combine nucleophilic aromatic substitution with subsequent functionalization steps. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For example, the use of transition metal catalysts such as palladium(II) complexes has been reported to enhance the efficiency of key steps in its synthesis.

From an environmental perspective, the development of sustainable synthesis routes for 5-amino-4-methylpyridine-3-carbonitrile is a growing area of interest. Green chemistry approaches, including the use of biodegradable solvents and renewable feedstocks, are being explored to minimize the ecological footprint associated with its production.

In conclusion, 5-amino-4-methylpyridine-3-carbonitrile stands as a pivotal compound in contemporary chemical research due to its unique properties and wide-ranging applications. As advancements in synthetic methodologies and material science continue to unfold, this compound is expected to play an even more prominent role in driving innovation across diverse industries.